Cas no 2162282-85-9 (6-(but-3-yn-1-yl)(methyl)aminopyridazine-3-carboxylic acid)

• Product Name: 6-(but-3-yn-1-yl)(methyl)aminopyridazine-3-carboxylic acid
• CAS No: 2162282-85-9
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5995632
• PubChem ID: 165776826
• Update Time: 2025-06-28

6-(but-3-yn-1-yl)(methyl)aminopyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(but-3-yn-1-yl)(methyl)aminopyridazine-3-carboxylic acid
• 2162282-85-9
• EN300-1448869
• 6-[(but-3-yn-1-yl)(methyl)amino]pyridazine-3-carboxylic acid

• Inchi： 1S/C10H11N3O2/c1-3-4-7-13(2)9-6-5-8(10(14)15)11-12-9/h1,5-6H,4,7H2,2H3,(H,14,15)
• InChI Key： AEWQYQOVQRUDLG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(N=N1)N(C)CCC#C)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.3Ų

Additional information on 6-(but-3-yn-1-yl)(methyl)aminopyridazine-3-carboxylic acid

Introduction to 6-(But-3-yn-1-yl)(methyl)aminopyridazine-3-carboxylic Acid (CAS No. 2162282-85-9)

6-(But-3-yn-1-yl)(methyl)aminopyridazine-3-carboxylic acid (CAS No. 2162282-85-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of a but-3-yn-1-yl group and a methylamino moiety imparts distinct chemical and biological characteristics to this molecule, making it a promising candidate for various research and development activities.

The chemical structure of 6-(But-3-yn-1-yl)(methyl)aminopyridazine-3-carboxylic acid is characterized by a pyridazine ring with a carboxylic acid group at the 3-position. The but-3-yn-1-yl substituent, which is a terminal alkyne, adds versatility to the molecule, allowing for further functionalization through click chemistry reactions. The methylamino group, on the other hand, provides additional reactivity and potential for forming hydrogen bonds, which can be crucial for interactions with biological targets.

Recent studies have explored the potential of 6-(But-3-yn-1-yl)(methyl)aminopyridazine-3-carboxylic acid in various therapeutic areas. One notable application is in the field of cancer research, where this compound has shown promising anti-proliferative effects against several cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle.

In addition to its anti-cancer properties, 6-(But-3-yn-1-yl)(methyl)aminopyridazine-3-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have shown that this compound can modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 6-(But-3-yn-1-yl)(methyl)aminopyridazine-3-carboxylic acid have also been studied to evaluate its suitability for therapeutic use. Preclinical studies in animal models have demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These properties suggest that it could be administered orally as a potential drug candidate.

To further enhance its therapeutic potential, researchers have explored various prodrug strategies for 6-(But-3-yn-1-yl)(methyl)aminopyridazine-3-carboxylic acid. Prodrugs are biologically inactive derivatives that are converted into the active drug within the body through metabolic processes. This approach can improve drug delivery, reduce side effects, and enhance efficacy. For example, ester prodrugs have been synthesized by attaching various ester groups to the carboxylic acid moiety of this compound, resulting in improved solubility and stability.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(But-3-yn-1-yl)(methyl)aminopyridazine-3-carboxylic acid in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for larger-scale clinical studies to further validate its therapeutic potential.

In conclusion, 6-(But-3-yinl)(methyl)aminopyridazine-3-carboxylic acid (CAS No. 2162282-85-9) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as cancer therapy and anti-inflammatory treatments. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of drug discovery.